Cas no 4202-06-6 (Ethanol, 1-[(1,1-dimethylethyl)dioxy]-)

• Product name: Ethanol, 1-[(1,1-dimethylethyl)dioxy]-
• CAS No: 4202-06-6
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 1516473
• PubChem ID: 519123

Ethanol, 1-[(1,1-dimethylethyl)dioxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 1-[(1,1-dimethylethyl)dioxy]-
• 1-tert-butylperoxyethanol
• 1-(t-butylperoxy) ethanol
• DTXSID70333892
• SCHEMBL3236573
• 4202-06-6

• Inchi： InChI=1S/C6H14O3/c1-5(7)8-9-6(2,3)4/h5,7H,1-4H3
• InChI Key： KIXWZUXGOBMLHH-UHFFFAOYSA-N
• SMILES： CC(O)OOC(C)(C)C

Computed Properties

• Exact Mass: 134.09432
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69